Cas no 2416234-97-2 (2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride)
2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2416234-97-2
- EN300-26675397
- 2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride
- 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride
-
- MDL: MFCD32859180
- Inchi: 1S/C15H17N3O.ClH/c1-18(11-12-6-5-9-17-10-12)15(19)14(16)13-7-3-2-4-8-13;/h2-10,14H,11,16H2,1H3;1H
- InChI Key: MKZKILNRUXLUFH-UHFFFAOYSA-N
- SMILES: Cl.O=C(C(C1C=CC=CC=1)N)N(C)CC1C=NC=CC=1
Computed Properties
- Exact Mass: 291.1138399g/mol
- Monoisotopic Mass: 291.1138399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.2Ų
2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26675397-0.05g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 0.05g |
$200.0 | 2025-03-20 | |
| Enamine | EN300-26675397-0.1g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 0.1g |
$298.0 | 2025-03-20 | |
| Enamine | EN300-26675397-0.25g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 0.25g |
$425.0 | 2025-03-20 | |
| Enamine | EN300-26675397-0.5g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 0.5g |
$668.0 | 2025-03-20 | |
| Enamine | EN300-26675397-1.0g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 1.0g |
$857.0 | 2025-03-20 | |
| Enamine | EN300-26675397-2.5g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 2.5g |
$1680.0 | 2025-03-20 | |
| Enamine | EN300-26675397-5.0g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 5.0g |
$2485.0 | 2025-03-20 | |
| Enamine | EN300-26675397-10.0g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80.0% | 10.0g |
$3683.0 | 2025-03-20 | |
| Enamine | EN300-26675397-1g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80% | 1g |
$857.0 | 2023-09-12 | |
| Enamine | EN300-26675397-5g |
2-amino-N-methyl-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide hydrochloride |
2416234-97-2 | 80% | 5g |
$2485.0 | 2023-09-12 |
2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride
2-Amino-N-Methyl-2-Phenyl-N-(Pyridin-3-yl)methylacetamide Hydrochloride (CAS No. 2416234-97-2): An Overview
2-Amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride (CAS No. 2416234-97-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, and biological activities of 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride, as well as its role in recent scientific advancements.
The chemical structure of 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride is characterized by a central acetamide core with an amino group, a methyl group, a phenyl ring, and a pyridine ring attached to the nitrogen atom. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical applications.
The synthesis of 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride typically involves multi-step reactions. One common approach is to start with an appropriate amine and an acyl chloride, followed by the introduction of the phenyl and pyridine moieties through coupling reactions. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.
In terms of biological activities, 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride has shown promising results in various preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.
One notable application of 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride is in the treatment of neurodegenerative disorders. Research has indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings have opened up new avenues for the development of novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.
Beyond its therapeutic potential, 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride has also been studied for its use as a tool compound in biochemical assays. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and enzyme kinetics, providing valuable insights into cellular processes.
The safety profile of 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.
In conclusion, 2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride (CAS No. 2416234-97-2) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable compound for both therapeutic applications and research purposes. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds great promise for addressing unmet medical needs in various disease areas.
2416234-97-2 (2-amino-N-methyl-2-phenyl-N-(pyridin-3-yl)methylacetamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)